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Compound of Interest

Compound Name: 4-Chloroanisole

Cat. No.: B146269 Get Quote

An In-depth Technical Guide to 4-Chloroanisole
This guide provides a comprehensive overview of 4-Chloroanisole, a significant chemical

intermediate. The document details its molecular structure, physicochemical properties,

experimental protocols for synthesis and purification, and critical safety information, tailored for

researchers, scientists, and professionals in drug development and fine chemical synthesis.

Molecular Identity and Structure
4-Chloroanisole, also known as 1-chloro-4-methoxybenzene, is an aromatic organic compound.[1]

It is structurally characterized by a benzene ring substituted with a chlorine atom and a methoxy

group at the para position. This substitution pattern is crucial to its reactivity and utility as a

chemical intermediate.[2][3]
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Identifier Value

IUPAC Name 1-chloro-4-methoxybenzene[1]

Synonyms
p-Chloroanisole, 1-Chloro-4-methoxybenzene, p-

Chlorophenyl methyl ether[1]

CAS Number 623-12-1[4]

Molecular Formula C₇H₇ClO[1][4]

Linear Formula ClC₆H₄OCH₃

SMILES COC1=CC=C(C=C1)Cl[1]

InChI
InChI=1S/C7H7ClO/c1-9-7-4-2-6(8)3-5-7/h2-

5H,1H3[1]

InChIKey YRGAYAGBVIXNAQ-UHFFFAOYSA-N[1]

graph "4_Chloroanisole_Structure" {

layout=neato;

node [shape=circle, style=filled, fontname="Arial", fontcolor="#202124"];

edge [fontname="Arial"];

// Benzene Ring

C1 [label="C", pos="0,1.5!", fillcolor="#4285F4"];

C2 [label="C", pos="-1.3,-0.75!", fillcolor="#4285F4"];

C3 [label="C", pos="1.3,-0.75!", fillcolor="#4285F4"];

C4 [label="C", pos="-0.85,0.75!", fillcolor="#4285F4"];

C5 [label="C", pos="0.85,0.75!", fillcolor="#4285F4"];

C6 [label="C", pos="0,-1.5!", fillcolor="#4285F4"];

// Substituents

O [label="O", pos="0,2.75!", fillcolor="#EA4335"];

CH3 [label="CH₃", pos="0,4!", fillcolor="#FBBC05"];

Cl [label="Cl", pos="0,-2.75!", fillcolor="#34A853"];
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// Bonds

C1 -- C5;

C1 -- C4;

C4 -- C2;

C2 -- C6;

C6 -- C3;

C3 -- C5;

C1 -- O [label=""];

O -- CH3 [label=""];

C6 -- Cl [label=""];

// Double bonds (approximated)

edge [style=double];

C1 -- C5;

C4 -- C2;

C6 -- C3;

}

Caption: Molecular structure of 4-Chloroanisole (C₇H₇ClO).

Physicochemical Properties
4-Chloroanisole is a colorless to light yellow liquid at room temperature.[2][5][6] It is characterized

by an irritating or musty, earthy odor.[2][3] The compound is insoluble in water but soluble in

common organic solvents like ethanol and ether.[2][5][6]

Quantitative Physicochemical Data
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Property Value

Molecular Weight 142.58 g/mol [1][4]

Melting Point -18 °C (lit.)[5][7]

Boiling Point 198-202 °C (lit.)[6][7]

Density 1.164 g/mL at 25 °C (lit.)[7]

Refractive Index n20/D 1.535 (lit.)[7]

Vapor Pressure 0.81 mmHg[1]

Flash Point 74 °C (165.2 °F) - closed cup[8]

Water Solubility Insoluble / Immiscible[5][6][7]

Experimental Protocols
A common and environmentally conscious method for synthesizing 4-Chloroanisole involves the

methylation of p-chlorophenol using dimethyl carbonate (DMC) as a green methylating agent,

which is a safer alternative to toxic reagents like dimethyl sulfate.[2]

Detailed Methodology:

Reaction Setup: A 100 mL three-necked flask is equipped with a magnetic stirrer, a thermometer,

and a reflux condenser.

Reagents: 0.02 mol of p-chlorophenol is added to the flask. The molar ratios of the reactants are

as follows:

n(p-chlorophenol) : n(dimethyl carbonate) = 1:4

n(p-chlorophenol) : n(potassium carbonate) = 1:0.5

n(p-chlorophenol) : n(tetrabutylammonium bromide) = 1:1

Reaction Conditions: The reaction mixture is heated to a temperature of 95°C.

Reaction Time: The reaction is allowed to proceed for 7 hours under these conditions.
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Product Isolation: Upon completion, the reaction mixture is filtered. The filtrate is then subjected

to vacuum distillation to isolate the final product, 4-Chloroanisole.[2]

Analysis: Samples are taken for qualitative and quantitative analysis to confirm the product's

identity and purity.[2]

Combine Reactants:
- p-Chlorophenol

- Dimethyl Carbonate
- K₂CO₃

- TBAB

Heat to 95°C
(Reflux)

Setup
React for 7 hours

Maintain Temp
Cool and Filter

Completion
Vacuum Distillation

Purification Isolate Pure
4-Chloroanisole

Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Chloroanisole.

For applications requiring high purity, 4-Chloroanisole can be purified using a standard liquid-liquid

extraction and distillation procedure.

Detailed Methodology:

Acid Wash: The crude anisole is washed three times with a 10% (by volume) aqueous sulfuric

acid (H₂SO₄) solution to remove basic impurities.

Base Wash: The organic layer is then washed three times with a 10% aqueous potassium

hydroxide (KOH) solution to remove acidic impurities, such as unreacted p-chlorophenol.

Neutral Wash: Subsequently, it is washed with water until the washings are neutral.

Drying: The washed organic layer is dried over anhydrous magnesium sulfate (MgSO₄).

Distillation: The dried liquid is fractionally distilled under reduced pressure through a glass

helices-packed column from calcium hydride (CaH₂) to yield the purified product.[7]

Spectroscopic Data
The structural elucidation of 4-Chloroanisole is supported by various spectroscopic techniques.

Detailed spectra are publicly available through chemical databases.
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NMR Spectroscopy: ¹H NMR and ¹³C NMR spectra are available and provide detailed

information about the proton and carbon environments in the molecule.[1][9][10]

Mass Spectrometry (MS): GC-MS data confirms the molecular weight and fragmentation pattern

of the compound.[1]

Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra are available, showing characteristic

absorption bands for the aromatic ring, C-O, and C-Cl bonds.[1][11]

Raman Spectroscopy: Raman spectra for 4-Chloroanisole have also been documented.[1]

Applications in Research and Industry
4-Chloroanisole is a versatile intermediate in organic synthesis.[2][3]

Pharmaceuticals: It serves as a substitute for bromobenzene ether in the production of tramadol

hydrochloride.[2]

Agrochemicals: It is a key precursor in the synthesis of certain plant growth regulators.[12]

Fine Chemicals: It is widely used in the dye, fragrance, and new materials industries.[2][3]

Research: It is used as a substrate in studies of chemical reactions, such as Ullmann-type

homocoupling and nucleophilic photosubstitution reactions.[7]

Safety and Handling
4-Chloroanisole is a combustible liquid and is harmful if swallowed, inhaled, or in contact with

skin.[1][13][14] It can cause skin and serious eye irritation.[1][14]

Safe Handling and Storage Recommendations
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Aspect Recommendation

Handling

Use with adequate ventilation. Wear appropriate

personal protective equipment (gloves, safety

goggles, lab coat). Avoid contact with skin, eyes,

and clothing. Wash thoroughly after handling.[5]

[15][16]

Storage

Store in a cool, dry, well-ventilated area in a tightly

closed container.[5][15] Keep away from heat,

sparks, open flames, and other sources of ignition.

[5][15][16] Store away from incompatible

substances like strong oxidizing agents.[5][7]

Fire Fighting

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide. Wear a self-

contained breathing apparatus.[14][15]

Spills

Absorb spill with inert material (e.g., dry sand or

earth) and place it into a chemical waste

container. Ensure adequate ventilation and

remove all ignition sources.[5]

First Aid Measures
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Exposure Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[5]

[15]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing. Seek medical aid.[5]

Eye Contact

Immediately flush eyes with plenty of water for at

least 15 minutes, occasionally lifting the eyelids.

Seek medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with water.

If the person is conscious, give 2-4 cupfuls of milk

or water. Seek immediate medical attention.[5][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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